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Introduction

Chromyl chloride (CrO2Cl2) is a highly reactive inorganic compound that exists as a volatile,
reddish-brown liquid at room temperature.[1][2] Its tetrahedral structure and potent oxidizing
properties make it a valuable reagent in organic synthesis.[3][4] A primary application of
chromyl chloride is in the Etard reaction, where it oxidizes benzylic methyl groups and internal
alkenes to aldehydes and a-chloroketones, respectively.[1][3] Given its hazardous nature, strict
adherence to safety protocols during its preparation and handling is paramount.

Synthesis of Chromyl Chloride

Chromyl chloride can be synthesized through various methods. The most common laboratory
preparation involves the reaction of a chromate or dichromate salt with a chloride source in the
presence of concentrated sulfuric acid. An alternative method is the direct reaction of
chromium trioxide with anhydrous hydrogen chloride gas.[1][5]

Reaction Equation:
The direct synthesis from chromium trioxide and hydrogen chloride proceeds as follows:

CrOs + 2 HCl 2 CrO:zClz + H20[1][6]
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Due to the presence of water as a byproduct, which can hydrolyze the chromyl chloride, this
reaction requires anhydrous conditions. The sulfuric acid in the alternative method serves as a
dehydrating agent.[1][5]

Experimental Protocol: Preparation from Potassium
Dichromate and Sodium Chloride

This protocol details a common laboratory-scale synthesis of chromyl chloride using potassium
dichromate, sodium chloride, and concentrated sulfuric acid.[7][8]

Materials and Equipment:

Potassium dichromate (K2Cr207), dry
e Sodium chloride (NaCl), dry

o Concentrated sulfuric acid (H2SOa)

e Distillation flask (e.g., 2000 mL)

e Dropping funnel

o Condenser

e Receiving flask

¢ Heating mantle or water bath

o |ce-water bath

Glassware must be thoroughly dried before use.[7]
Procedure:

o Preparation of Reactants: In a dry distillation flask, thoroughly mix 80 g of dry potassium
dichromate and 50 g of sodium chloride.[7]
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o Assembly of Apparatus: Assemble a distillation apparatus with the distillation flask, a
dropping funnel, a condenser, and a receiving flask. Ensure all joints are well-sealed.

e Reaction Initiation: Cool the receiving flask in an ice-water bath.[7] Slowly add 150 g of
concentrated sulfuric acid to the mixture in the distillation flask through the dropping funnel.
[7] The reaction will begin to produce chromyl chloride, which will start to distill over without
heating.[7]

« Distillation: Gently heat the reaction flask to continue the distillation process.[7] Continue
heating until the contents of the flask begin to foam.[7]

 Purification: The collected crude chromyl chloride can be purified by fractional distillation.[7]
The boiling point of chromyl chloride is 117 °C.[2]

o Storage: Store the purified chromyl chloride in a sealed glass ampoule to prevent leakage of
its corrosive and carcinogenic vapors.[1]

Quantitative Data

Property Value Reference(s)
Chemical Formula CrO2Cl2 [2]

Molar Mass 154.90 g/mol [2]
Appearance \./iS(-JOUS, fuming, blood-red 2]

liquid

Density 1.91-1.96 g/cm3 at 20 °C [2][9]

Melting Point -96.5 °C [2]

Boiling Point 117 °C [2]

Reacts with water and
N alcohols. Soluble in various
Solubility ] ) [2]
organic solvents like CCla,

CHCIs, CS2, and benzene.

Experimental Workflow
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Workflow for Chromyl Chloride Synthesis
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Caption: Workflow for Chromyl Chloride Synthesis.
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Safety Precautions

Chromyl chloride is a hazardous substance that requires stringent safety measures.

Handling:

Always work in a well-ventilated fume hood.[10]

o Wear appropriate personal protective equipment (PPE), including chemical splash goggles, a
face shield, appropriate protective gloves, and a lab coat.[11] A self-contained breathing
apparatus may be necessary.[12]

» Avoid inhalation of vapors, which are highly irritating to the respiratory system and can cause
lung damage.[12][13]

e Prevent contact with skin and eyes, as it is severely corrosive and can cause burns.[1][11]

» Do not expose to water, as it reacts violently.[11][12]

o Keep away from combustible materials, as it is a strong oxidizer and may cause fire.[11][14]
Storage:

e Store in a cool, dry, well-ventilated area away from incompatible substances.[11]

o Keep containers tightly closed.[11] Do not store in metal containers.[11]

e Store in a corrosives area, protected from light.[11]

Spills and Disposal:

 In case of a spill, absorb with a non-combustible material like sand or earth.[11] Do not use
combustible materials such as sawdust.[11]

o For disposal, the compound can be neutralized by slowly adding it to a chilled inert solvent
and then treating it with a reducing agent like sodium sulfite until the red/orange color turns
green.[2][8] This converts the hexavalent chromium to the less toxic trivalent chromium.[8] Al
waste must be handled in accordance with local, state, and federal regulations.[13]
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First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes and seek immediate
medical attention.[11]

o Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[11] Seek immediate medical attention.[11]

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11]

e Ingestion: Do NOT induce vomiting. If the victim is conscious, give a cupful of water.[11]
Seek immediate medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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